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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzoyl chloride

cat. No.: B1294942

An In-depth Technical Guide to a,a,a-Trifluoro-p-toluoyl Chloride

Introduction

a,a,a-Trifluoro-p-toluoyl chloride, also known as 4-(Trifluoromethyl)benzoyl chloride, is a
specialty chemical compound that serves as a crucial intermediate and building block in
organic synthesis. With the chemical formula CsH4CIF30, it is particularly valued in the
pharmaceutical, agrochemical, and dye industries.[1][2][3] Its utility stems from the presence of
the trifluoromethyl (-CF3) group, which can significantly alter the electronic, lipophilic, and
metabolic properties of a molecule. This guide provides a comprehensive overview of its
properties, reactivity, applications, and handling protocols for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

The fundamental physical and chemical characteristics of a,a,a-Trifluoro-p-toluoyl chloride are
summarized below. This data is essential for its proper handling, storage, and use in
experimental settings.
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Property Value References
IUPAC Name 4-(Trifluoromethyl)benzoyl )
chloride
Synonyms p-(TrifIuoromethyl)benzoyl BIALE]
chloride, PTF-BOC
CAS Number 329-15-7 [2]14]
EC Number 206-342-9 [2][4]
Molecular Formula CsHaCIFs0 [2][4]
Molecular Weight 208.57 g/mol [2][4]
Appearance Clear colorless to yellow liquid [11[2]
Melting Point -3°C [2](3][4]
Boiling Point 188-190 °C (lit.) [1][2]14]
Density 1.404 g/mL at 25 °C (lit.) [11[2][3]

Refractive Index (n20/D)

1.476 (lit.)

[1](21[3]

Flash Point

78 °C /173 °F

[2]141[5]

Water Solubility

Decomposes

[3](5]

Chemical Reactivity and Applications

a,a,a-Trifluoro-p-toluoyl chloride is a reactive acyl chloride, making it a versatile reagent for

introducing the 4-(trifluoromethyl)benzoyl moiety into various molecular scaffolds.

Acylation Reactions

As a typical acyl chloride, it readily undergoes nucleophilic acyl substitution with a variety of

nucleophiles. It reacts with alcohols to form esters, with amines to form amides, and with water

to hydrolyze back to the corresponding carboxylic acid.

A primary application is in Friedel-Crafts acylation, where it reacts with aromatic compounds in

the presence of a Lewis acid catalyst (e.g., AlCI3) to form aryl ketones.[6] This reaction is
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fundamental for creating carbon-carbon bonds and synthesizing complex aromatic structures.

Friedel-Crafts Acylation Pathway

Cross-Coupling Reactions

This compound is also utilized in modern cross-coupling reactions. For instance, it undergoes
microwave-promoted Suzuki-type coupling with phenylboronic acid to yield 4-
(trifluoromethyl)benzophenone.[1][3] Such reactions are pivotal in modern drug discovery for
efficiently constructing complex molecular architectures.

Role in Drug Discovery and Agrochemicals

The trifluoromethyl group is a key pharmacophore in medicinal chemistry. Its high
electronegativity and lipophilicity can enhance a drug's metabolic stability, binding affinity, and
bioavailability. The introduction of the 4-(trifluoromethyl)benzoyl group using a,a,a-trifluoro-p-
toluoyl chloride is a common strategy in the synthesis of active pharmaceutical ingredients
(APIs) and agrochemicals.[1][3][7][8]

Experimental Protocols

The following section provides a generalized protocol for a common reaction involving a,a,0-
trifluoro-p-toluoyl chloride.

General Protocol for Friedel-Crafts Acylation

This protocol is a general guideline and requires optimization for specific substrates and
scales.[9][10] All operations should be performed under an inert atmosphere (e.g., nitrogen or
argon) due to the moisture sensitivity of the reagent and catalyst.[11]

Materials:
e 0,0,0-Trifluoro-p-toluoyl chloride
e Aromatic substrate (e.g., toluene, anisole)

e Lewis acid catalyst (e.g., anhydrous aluminum chloride, AICl3)
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Anhydrous, non-protic solvent (e.g., dichloromethane (DCM), carbon disulfide)
Crushed ice

Concentrated hydrochloric acid (HCI)

1 M HCI, saturated sodium bicarbonate, brine

Anhydrous drying agent (e.g., MgSOa4, Na2S0a)

Procedure:

Preparation: Ensure all glassware is oven-dried and cooled under an inert atmosphere.[9]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and an addition
funnel, dissolve the aromatic substrate in the anhydrous solvent. Cool the mixture to 0 °C
using an ice bath.

Catalyst Addition: Carefully and portion-wise, add the anhydrous aluminum chloride to the
cooled solution. Stir until fully dispersed.

Reagent Addition: Dissolve a,a,a-trifluoro-p-toluoyl chloride in a small amount of the
anhydrous solvent and add it to the addition funnel. Add the solution dropwise to the reaction
mixture over 30-60 minutes, maintaining the internal temperature at 0 °C.

Reaction: After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes.
Then, remove the ice bath and let the reaction warm to room temperature. Stir for an
additional 2-16 hours, monitoring progress with a suitable technique (e.g., TLC).

Workup: Cool the reaction mixture back to 0 °C and carefully quench it by pouring it into a
beaker containing a mixture of crushed ice and concentrated HCI.[9]

Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer.
Extract the aqueous layer with the organic solvent (e.g., DCM).

Washing: Combine the organic layers and wash sequentially with cold 1 M HCI, water,
saturated sodium bicarbonate solution, and finally, brine.
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» Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and
remove the solvent under reduced pressure.

« Purification: Purify the crude product via column chromatography or recrystallization.

Experimental Workflow for Acylation

Safety and Handling

a,a,0-Trifluoro-p-toluoyl chloride is a corrosive and hazardous chemical that requires strict
safety precautions.

e Hazards: Causes severe skin burns and eye damage.[11][12] It is a lachrymator (causes
tearing) and is sensitive to moisture.[3][5][13] Contact with water results in decomposition,
releasing corrosive hydrogen chloride gas.[14]

» Handling: Always handle in a well-ventilated chemical fume hood.[15] Wear appropriate
personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and
chemical safety goggles with a face shield.[12][14] Avoid inhalation of vapors or mists.[15]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container under an
inert atmosphere.[2][12][14] It is incompatible with water, strong bases, alcohols, and
oxidizing agents.[11]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the product to enter drains.[14]

First-Aid Measures

The following table summarizes the recommended first-aid procedures in case of exposure.[12]
[15]
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Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Immediately call a
POISON CENTER or doctor.

Immediately remove all contaminated clothing.
) Wash off with soap and plenty of water for at
Skin Contact ) )
least 15 minutes. Immediately call a POISON

CENTER or doctor.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . .
unconscious person. Immediately call a

POISON CENTER or doctor.

Conclusion

a,a,a-Trifluoro-p-toluoyl chloride is a highly valuable reagent in chemical synthesis, offering an
efficient means to incorporate the 4-(trifluoromethyl)benzoyl group into organic molecules. Its
unique properties make it indispensable in the development of new pharmaceuticals and
agrochemicals. However, its corrosive and reactive nature necessitates careful handling and
adherence to strict safety protocols. This guide provides the core technical information required
for its safe and effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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